![molecular formula C9H8BrN3O2 B2994694 5-bromo-N-(cyanomethyl)-4-hydroxy-6-methylpyridine-3-carboxamide CAS No. 1607310-04-2](/img/structure/B2994694.png)
5-bromo-N-(cyanomethyl)-4-hydroxy-6-methylpyridine-3-carboxamide
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Overview
Description
5-bromo-N-(cyanomethyl)-4-hydroxy-6-methylpyridine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields including pharmaceuticals, agrochemicals, and materials science. This compound is also known as BAY 41-8543 and has a molecular formula of C10H9BrN4O2.
Mechanism of Action
The mechanism of action of 5-bromo-N-(cyanomethyl)-4-hydroxy-6-methylpyridine-3-carboxamide involves the inhibition of the enzyme guanylate cyclase, which is responsible for the production of cyclic guanosine monophosphate (cGMP). This inhibition leads to an increase in intracellular calcium levels, which in turn leads to the activation of various signaling pathways that ultimately result in the observed biological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to possess significant antimicrobial and antitumor activity, as well as anti-inflammatory and analgesic effects. Additionally, it has been shown to have a positive effect on cognitive function and memory.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-bromo-N-(cyanomethyl)-4-hydroxy-6-methylpyridine-3-carboxamide in lab experiments is its potent biological activity, which makes it an ideal candidate for the development of new drugs. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in certain research settings.
Future Directions
There are numerous future directions for the study of 5-bromo-N-(cyanomethyl)-4-hydroxy-6-methylpyridine-3-carboxamide. One potential direction is the development of new drugs based on the structure of this compound for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as materials science and agrochemicals.
Conclusion
In conclusion, this compound is a promising compound that has gained significant attention in the field of scientific research due to its potent biological activity and potential applications in various fields. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the development of new drugs.
Synthesis Methods
The synthesis of 5-bromo-N-(cyanomethyl)-4-hydroxy-6-methylpyridine-3-carboxamide involves the reaction of 4-hydroxy-6-methylpyridine-3-carboxylic acid with thionyl chloride followed by the reaction with cyanomethyl bromide. The resulting compound is then treated with hydroxylamine hydrochloride to obtain the final product.
Scientific Research Applications
The potential applications of 5-bromo-N-(cyanomethyl)-4-hydroxy-6-methylpyridine-3-carboxamide in scientific research are numerous. This compound has been found to possess significant antimicrobial and antitumor activity, making it a potential candidate for the development of new drugs in the field of oncology and infectious diseases.
Properties
IUPAC Name |
5-bromo-N-(cyanomethyl)-6-methyl-4-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN3O2/c1-5-7(10)8(14)6(4-13-5)9(15)12-3-2-11/h4H,3H2,1H3,(H,12,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLSYQXBOOXOVJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C(=CN1)C(=O)NCC#N)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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